2-ethoxy-N'-(3-furylmethylene)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Ethoxy-N'-(3-furylmethylene)benzohydrazide, also known as EFH, is a chemical compound with potential applications in scientific research. It is a hydrazide derivative that has been synthesized using various methods and has shown promising results in several studies.
Mechanism of Action
The exact mechanism of action of 2-ethoxy-N'-(3-furylmethylene)benzohydrazide is not yet fully understood. However, studies have suggested that it induces apoptosis in cancer cells by activating the mitochondrial pathway. 2-ethoxy-N'-(3-furylmethylene)benzohydrazide has also been found to inhibit the expression of certain proteins that are involved in cell proliferation and survival.
Biochemical and Physiological Effects
2-ethoxy-N'-(3-furylmethylene)benzohydrazide has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. 2-ethoxy-N'-(3-furylmethylene)benzohydrazide has also been found to have antioxidant activity and to protect against oxidative stress. In addition, it has been found to have anti-inflammatory activity and to inhibit the production of certain inflammatory cytokines.
Advantages and Limitations for Lab Experiments
2-ethoxy-N'-(3-furylmethylene)benzohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and is available in moderate to good yields. It has also shown promising results in several studies, particularly in cancer research. However, 2-ethoxy-N'-(3-furylmethylene)benzohydrazide also has some limitations. Its exact mechanism of action is not yet fully understood, and further studies are needed to elucidate its pharmacological properties. In addition, its cytotoxic activity may limit its use in certain experiments.
Future Directions
There are several future directions for 2-ethoxy-N'-(3-furylmethylene)benzohydrazide research. One potential direction is to further investigate its mechanism of action and pharmacological properties. Another direction is to explore its potential applications in other areas of scientific research, such as neurodegenerative diseases and infectious diseases. Additionally, further studies are needed to evaluate its toxicity and safety profile. Overall, 2-ethoxy-N'-(3-furylmethylene)benzohydrazide has shown promising results in several studies and has the potential to be a valuable tool in scientific research.
Synthesis Methods
2-ethoxy-N'-(3-furylmethylene)benzohydrazide has been synthesized using different methods, including the reaction of 3-furylaldehyde with benzohydrazide in the presence of ethanol and catalytic amounts of acetic acid. Other methods include the reaction of 3-furylaldehyde with benzohydrazide in the presence of acetic anhydride and the reaction of 3-furylaldehyde with benzohydrazide in the presence of glacial acetic acid and sodium acetate. The yield of 2-ethoxy-N'-(3-furylmethylene)benzohydrazide varies depending on the method used, but it is generally obtained in moderate to good yields.
Scientific Research Applications
2-ethoxy-N'-(3-furylmethylene)benzohydrazide has shown potential applications in scientific research, particularly in the field of cancer research. It has been found to exhibit cytotoxic activity against several cancer cell lines, including breast cancer, colon cancer, and leukemia. 2-ethoxy-N'-(3-furylmethylene)benzohydrazide has also shown promising results in inhibiting the growth of cancer cells and inducing apoptosis, which makes it a potential candidate for cancer treatment.
properties
IUPAC Name |
2-ethoxy-N-[(E)-furan-3-ylmethylideneamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3/c1-2-19-13-6-4-3-5-12(13)14(17)16-15-9-11-7-8-18-10-11/h3-10H,2H2,1H3,(H,16,17)/b15-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFJZBDUNKVTJIS-OQLLNIDSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NN=CC2=COC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=CC=C1C(=O)N/N=C/C2=COC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
28.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49824123 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-ethoxy-N'-[(E)-furan-3-ylmethylidene]benzohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.